Cas no 2248313-39-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate
• CAS No: 2248313-39-3
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 6499808
• PubChem ID: 165727203
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248313-39-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate
• EN300-6518987

• Inchi： 1S/C19H21N3O4/c1-11(2)10-21-13(4)16(12(3)20-21)9-17(23)26-22-18(24)14-7-5-6-8-15(14)19(22)25/h5-8,11H,9-10H2,1-4H3
• InChI Key： XLYKTUDLEJXROQ-UHFFFAOYSA-N
• SMILES： O(C(CC1C(C)=NN(C=1C)CC(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate (CAS: 2248313-39-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate (CAS: 2248313-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and pyrazole moieties, has been investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a promising candidate for drug development.

Recent advancements in the synthesis of 2248313-39-3 have highlighted improved methodologies that enhance yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic approach using palladium-based catalysts to achieve stereoselective synthesis, reducing byproduct formation. This development is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been evaluated, with findings suggesting favorable pharmacokinetic profiles for oral administration.

Pharmacological investigations have revealed that 2248313-39-3 exhibits potent inhibitory activity against specific inflammatory pathways, particularly targeting the NLRP3 inflammasome. In vitro and in vivo studies demonstrated its efficacy in reducing pro-inflammatory cytokine release, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its selectivity and low cytotoxicity profile in human cell lines underscore its therapeutic potential.

Mechanistic studies have elucidated that 2248313-39-3 functions by binding to the ATP-binding site of key kinases involved in inflammatory signaling. X-ray crystallography and molecular docking simulations have provided atomic-level insights into its binding mode, facilitating structure-activity relationship (SAR) optimization. These findings are instrumental in designing derivatives with enhanced potency and reduced off-target effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]acetate represents a promising scaffold for developing novel anti-inflammatory agents. Continued research into its pharmacokinetics, toxicology, and clinical applicability will be essential to translate these findings into therapeutic applications. Collaborative efforts between academia and industry are encouraged to accelerate its development pipeline.